Cas no 2172081-79-5 (1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine)

• Product Name: 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine
• CAS No: 2172081-79-5
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5784852
• PubChem ID: 165598344
• Update Time: 2025-05-25

1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2172081-79-5
• [1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentyl]methanamine
• EN300-1626840
• 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine

• Inchi： 1S/C12H20N2S/c1-3-10-9(2)15-11(14-10)12(8-13)6-4-5-7-12/h3-8,13H2,1-2H3
• InChI Key： PNGVWLQVCMFNCJ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC)N=C1C1(CN)CCCC1

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine

Comprehensive Overview of 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine (CAS No. 2172081-79-5)

The compound 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine (CAS No. 2172081-79-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its distinctive thiazole and cyclopentylmethanamine moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the key reasons for the growing interest in 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine is its relevance to central nervous system (CNS) disorders. The thiazole ring, a common feature in many CNS-active compounds, contributes to its ability to cross the blood-brain barrier. This property aligns with current trends in neuroscience research, where scientists are actively seeking novel compounds to address unmet medical needs in conditions such as neurodegenerative diseases and mood disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 2172081-79-5 involves sophisticated organic synthesis techniques. The compound's structure presents interesting challenges for structure-activity relationship (SAR) studies, particularly in optimizing its pharmacological profile. Recent publications have highlighted innovative approaches to modifying the cyclopentylmethanamine portion while preserving the essential thiazole core, demonstrating the compound's versatility as a chemical building block.

The physicochemical properties of 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine contribute significantly to its research value. With moderate lipophilicity and appropriate molecular weight, it falls within the desirable range for drug-like molecules according to Lipinski's rule of five. This characteristic makes it particularly valuable in high-throughput screening programs and lead optimization processes, where researchers are constantly searching for compounds with balanced properties.

In the context of current pharmaceutical trends, CAS No. 2172081-79-5 has shown potential in targeted therapy development. Its molecular framework allows for precise modifications that can enhance selectivity for specific biological targets. This aligns with the growing demand for precision medicine approaches, where compounds with well-defined mechanisms of action are highly sought after. The thiazole component, in particular, has demonstrated interactions with various enzyme families, opening possibilities for multiple therapeutic applications.

The safety profile of 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine has been the subject of preliminary investigations, with researchers focusing on its toxicological characteristics and metabolic stability. These studies are crucial for understanding the compound's potential as a pharmaceutical intermediate or as a candidate for further development. Current data suggest favorable characteristics that warrant more extensive evaluation in preclinical models.

From an intellectual property perspective, CAS No. 2172081-79-5 represents an interesting case study in patent landscape analysis. The compound's unique structure and potential applications have led to increased activity in the patent literature, with several research groups and pharmaceutical companies exploring its derivatives. This reflects the broader industry trend of investing in novel chemical entities with differentiated mechanisms of action.

The analytical characterization of 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine presents several interesting aspects for discussion. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to fully elucidate its structure and purity. These analytical methods are particularly important given the compound's potential use in quality control processes during pharmaceutical development.

In the broader context of chemical research, CAS No. 2172081-79-5 exemplifies the importance of heterocyclic chemistry in modern drug discovery. The combination of the thiazole ring with the cyclopentylmethanamine moiety creates a unique three-dimensional structure that offers distinct advantages in molecular recognition processes. This has implications for structure-based drug design and computational chemistry approaches that are currently revolutionizing the field.

The stability studies conducted on 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine have provided valuable insights into its storage requirements and formulation considerations. These findings are particularly relevant to researchers working on preformulation studies and drug delivery systems, where understanding a compound's physical and chemical stability is paramount. The data suggest that proper handling can maintain the integrity of this interesting molecule for extended periods.

Looking toward future applications, CAS No. 2172081-79-5 may find utility in combinatorial chemistry libraries and fragment-based drug discovery programs. Its modular structure allows for diverse chemical modifications, making it an attractive starting point for generating novel chemical diversity. This aligns well with current strategies in pharmaceutical research that emphasize molecular diversity and scaffold hopping approaches to identify new lead compounds.

The environmental fate of 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine has also been investigated as part of comprehensive green chemistry assessments. Researchers are increasingly focusing on the sustainability profile of chemical compounds, and preliminary data suggest that this molecule can be synthesized using environmentally conscious methods. This aspect is particularly important in today's research climate, where green synthesis approaches are gaining prominence.

In conclusion, 1-(4-ethyl-5-methyl-1,3-thiazol-2-yl)cyclopentylmethanamine (CAS No. 2172081-79-5) represents a fascinating subject of study with multiple potential applications in pharmaceutical research and development. Its unique structural features, combined with promising biological activity and favorable physicochemical properties, make it a compound worthy of continued investigation. As research progresses, we can expect to see more innovative applications of this molecule in addressing various scientific challenges and therapeutic needs.